Acetic acid;2-methyl-6-methylideneoct-7-ene-2,3-diol

• CAS No.: 89872-28-6
• Molecular Formula: C14H26O6
• Molecular Weight: 290.35 g/mol
• IUPAC Name: acetic acid;2-methyl-6-methylideneoct-7-ene-2,3-diol
• InChI: InChI=1S/C10H18O2.2C2H4O2/c1-5-8(2)6-7-9(11)10(3,4)12;2*1-2(3)4/h5,9,11-12H,1-2,6-7H2,3-4H3;2*1H3,(H,3,4)
• InChI Key: CQIZLBRIPWKMIO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.CC(=O)O.CC(C)(C(CCC(=C)C=C)O)O

Description

Acetic acid;2-methyl-6-methylideneoct-7-ene-2,3-diol is a chemical compound with a unique structure that combines the properties of acetic acid and a complex hydrocarbon chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of acetic acid;2-methyl-6-methylideneoct-7-ene-2,3-diol typically involves the reaction of acetic acid with a precursor molecule that contains the desired hydrocarbon chain. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors where acetic acid and the precursor molecule are combined under controlled conditions. The process may include steps such as purification and distillation to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

Acetic acid;2-methyl-6-methylideneoct-7-ene-2,3-diol undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen to the compound, often resulting in the formation of new functional groups.

Reduction: This reaction involves the removal of oxygen or the addition of hydrogen, leading to the formation of different products.

Substitution: This reaction involves the replacement of one functional group with another, often using specific reagents and conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions vary depending on the desired outcome, including temperature, pressure, and solvent choice.

Major Products Formed

The major products formed from these reactions depend on the specific reaction type and conditions used. For example, oxidation may produce carboxylic acids, while reduction may yield alcohols or hydrocarbons.

Scientific Research Applications

Acetic acid;2-methyl-6-methylideneoct-7-ene-2,3-diol has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound may be studied for its potential biological activity and interactions with enzymes and other biomolecules.

Medicine: Research may explore its potential therapeutic effects and mechanisms of action.

Industry: It can be used in the production of various chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of acetic acid;2-methyl-6-methylideneoct-7-ene-2,3-diol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to acetic acid;2-methyl-6-methylideneoct-7-ene-2,3-diol include other acetic acid derivatives and hydrocarbon chains with similar functional groups.

Uniqueness

What sets this compound apart is its unique combination of acetic acid and a complex hydrocarbon chain, which gives it distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other compounds may not be as effective.